Cas no 14338-93-3 (Perchloric acid,cerium(4+) salt (4:1))

Perchloric acid,cerium(4+) salt (4:1) structure
14338-93-3 structure
Product Name:Perchloric acid,cerium(4+) salt (4:1)
CAS No:14338-93-3
MF:CeCl4O16
MW:537.918395996094
CID:151889
PubChem ID:167073
Update Time:2025-04-19

Perchloric acid,cerium(4+) salt (4:1) Chemical and Physical Properties

Names and Identifiers

    • Perchloric acid,cerium(4+) salt (4:1)
    • cerium(4+),tetraperchlorate
    • AC1L4Z9P
    • AR-1I1921
    • CTK4C3613
    • EINECS 238-290-8
    • Perchloric acid,cerium(4+) salt
    • CERIC PERCHLORATE
    • cerium(4+) perchlorate
    • CERIUM(IV) PERCHLORATE
    • PERCHLORATO-CERIC ACID
    • CericPerchlorateSolution
    • perchloricacid,cerium(4++)salt
    • Perchloric acid cerium(IV) salt
    • Cerium(IV) perchlorate solution
    • CERIC PERCHLORATE, SOLUTION, 0.5N
    • Tetrahyperchloric acid cerium(IV) salt
    • 14338-93-3
    • cerium(4+);tetraperchlorate
    • Perchloric acid, cerium(4+) salt
    • NS00087840
    • Perchloric acid, cerium(4+) salt (4:1)
    • DTXSID40890740
    • CERICPERCHLORATE
    • Inchi: 1S/Ce.4ClO4/c;4*2-1(3,4)5/q+4;4*-1
    • InChI Key: HHNMENPLNHHQMA-UHFFFAOYSA-N
    • SMILES: [Ce+4].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-]

Computed Properties

  • Exact Mass: 735.61200
  • Monoisotopic Mass: 535.699479
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 95.8
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 297

Experimental Properties

  • Color/Form: Not available
  • Density: 1.556 g/mL at 25 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 439.96000
  • LogP: 1.16980
  • Solubility: Not available

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